Sodium stannate trihydrate
CAS No.: 12209-98-2
Cat. No.: VC20968574
Molecular Formula: H6Na2O6Sn
Molecular Weight: 266.73 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 12209-98-2 |
---|---|
Molecular Formula | H6Na2O6Sn |
Molecular Weight | 266.73 g/mol |
IUPAC Name | disodium;dioxido(oxo)tin;trihydrate |
Standard InChI | InChI=1S/2Na.3H2O.3O.Sn/h;;3*1H2;;;;/q2*+1;;;;;2*-1; |
Standard InChI Key | SFXJSNATBHJIDS-UHFFFAOYSA-N |
SMILES | O.O.O.[O-][Sn](=O)[O-].[Na+].[Na+] |
Canonical SMILES | O.O.O.[O-][Sn](=O)[O-].[Na+].[Na+] |
Chemical Identity and Structural Characteristics
Sodium stannate trihydrate (Na₂SnO₃·3H₂O) is the hydrated form of sodium stannate, containing three water molecules of crystallization. In modern chemical nomenclature, this compound is more precisely described as sodium hexahydroxostannate(IV), with the formula Na₂[Sn(OH)₆] . This distinction is important as older literature sometimes represents stannates as having the simple oxyanion SnO₃²⁻, while contemporary understanding recognizes the coordination complex nature of the compound .
The structure of sodium stannate features an octahedral coordination complex where tin is surrounded by six hydroxyl groups. The Sn—O bond distances in this coordination complex average 2.071 Å, creating a stable hexahydroxostannate anion . The sodium cations balance the negative charge of this complex anion, and the three water molecules complete the crystalline structure of the trihydrate form.
Nomenclature and Identifiers
The compound is known by several names in scientific and industrial contexts, with important identifiers summarized in the table below:
Property | Value |
---|---|
IUPAC Name | Disodium dioxido(oxo)tin trihydrate |
CAS Number | 12209-98-2 |
Molecular Formula | H₆Na₂O₆Sn (or Na₂SnO₃·3H₂O) |
Molecular Weight | 266.73 g/mol |
Anhydrous Form CAS | 12058-66-1 |
Structural Representation
The structure can be represented in different ways depending on the convention used. In the modern coordination complex view, the central tin atom is coordinated to six hydroxyl groups forming [Sn(OH)₆]²⁻, while in the older conventional representation, it is described as Na₂SnO₃·3H₂O . This dual representation occasionally creates confusion in the literature but both refer to the same compound with different emphasis on its structural characteristics.
Physical and Chemical Properties
Sodium stannate trihydrate appears as a white crystalline powder with distinctive physical and chemical characteristics that make it suitable for various industrial applications .
Physical Properties
The compound demonstrates specific physical properties that affect its handling and applications:
Property | Value |
---|---|
Appearance | White crystalline powder |
Melting Point | Approximately 140°C (with dehydration) |
Exact Mass | 266.73 g/mol (trihydrate) |
Bulk Density | Approximately 7.3 g/cm³ (anhydrous form) |
Solubility in Water | Highly soluble (temperature dependent) |
Chemical Reactivity
Sodium stannate trihydrate exhibits several important chemical characteristics:
-
It readily dissolves in water to form alkaline solutions due to hydrolysis
-
The compound loses its waters of crystallization when heated above 140°C
-
It can be converted to tin dioxide (SnO₂) through thermal decomposition
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In acidic conditions, it precipitates as tin hydroxide
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It acts as a moderate oxidizing agent in certain reactions
The stability of sodium stannate trihydrate is pH-dependent, with optimal stability achieved in alkaline conditions. This property makes it particularly useful in applications where controlled release of tin species is desired .
Synthesis and Production Methods
Sodium stannate trihydrate can be prepared through several synthetic routes, with the choice of method often depending on the intended application and purity requirements.
Industrial Production
At industrial scale, sodium stannate trihydrate is commonly produced through the reaction of tin oxide (SnO₂) with sodium hydroxide:
SnO₂ + 2 NaOH + 2 H₂O → Na₂[Sn(OH)₆]
Alternatively, it can be synthesized by dissolving metallic tin in sodium hydroxide, which proceeds according to the following reaction:
Sn + 2 NaOH + 4 H₂O → Na₂[Sn(OH)₆] + 2 H₂
The anhydrous form can also be prepared by roasting tin dioxide with sodium carbonate in a controlled carbon monoxide/carbon dioxide atmosphere:
SnO₂ + Na₂CO₃ → Na₂SnO₃ + CO₂
This anhydrous product can then be hydrated to form the trihydrate compound.
Laboratory Synthesis
In laboratory settings, sodium stannate trihydrate can be prepared by carefully controlling reaction conditions to ensure high purity. The crystallization process typically involves slow cooling of saturated solutions to form well-defined crystals of the trihydrate.
Industrial Applications
Sodium stannate trihydrate serves crucial functions across multiple industries due to its unique chemical properties.
Electroplating Applications
In the electroplating industry, sodium stannate trihydrate is used as a source of tin in alkaline electroplating baths. It provides superior deposition characteristics compared to acidic tin plating solutions, particularly for applications requiring corrosion resistance and solderability . The alkaline conditions created by sodium stannate reduce hydrogen embrittlement issues that can occur with acidic plating baths.
Stabilizer for Hydrogen Peroxide
One of the most important applications of sodium stannate trihydrate is as a stabilizer for hydrogen peroxide solutions . It prevents the catalytic decomposition of hydrogen peroxide by deactivating trace metal contaminants that would otherwise accelerate decomposition. This application is critical in industries where stable hydrogen peroxide is required, such as in pulp bleaching, textile processing, and chemical synthesis.
Catalyst Applications
Sodium stannate trihydrate functions as a heterogeneous catalyst in various organic reactions, particularly in polymerization processes. Its catalytic activity derives from the ability of tin to act as a Lewis acid, facilitating nucleophilic addition reactions.
Materials Science Applications
In materials science, sodium stannate trihydrate serves as a precursor for the synthesis of tin oxide nanostructures and other advanced materials. These nanostructures find applications in gas sensors, transparent conductive coatings, and anode materials for lithium-ion batteries.
Research Findings and Current Studies
Recent research has expanded our understanding of sodium stannate trihydrate's properties and potential applications in emerging technologies.
Nanotechnology Applications
Researchers have investigated the use of sodium stannate trihydrate as a precursor for the controlled synthesis of tin oxide nanostructures with specific morphologies. These nanostructures exhibit unique properties that make them suitable for applications in gas sensing, photocatalysis, and energy storage devices.
Antimicrobial Properties
Studies have indicated that sodium stannate trihydrate possesses antimicrobial properties, particularly when incorporated into composite materials. This has led to investigations into its potential use in antimicrobial coatings and materials for healthcare settings.
Analytical Methods and Characterization
Various analytical techniques are employed to characterize sodium stannate trihydrate and assess its purity and properties.
Spectroscopic Analysis
Infrared spectroscopy provides information about the coordination environment of tin in the stannate structure, while Raman spectroscopy can be used to identify characteristic vibrational modes of the Sn-O bonds.
X-ray Diffraction
X-ray diffraction (XRD) analysis allows for the determination of the crystal structure of sodium stannate trihydrate and can distinguish between the hydrated and anhydrous forms based on their distinct diffraction patterns.
Thermal Analysis
Thermogravimetric analysis (TGA) is particularly useful for studying the dehydration behavior of sodium stannate trihydrate, showing the stepwise loss of water molecules as temperature increases. This technique can also provide information about the thermal stability of the compound.
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